Cas no 120503-28-8 (2-Furanmethanol,tetrahydro-5-[6-(1-piperidinyl)-9H-purin-9-yl]-, (2S-cis)- (9CI))

• Product Name: 2-Furanmethanol,tetrahydro-5-[6-(1-piperidinyl)-9H-purin-9-yl]-, (2S-cis)- (9CI)
• CAS No: 120503-28-8
• MF: C₁₅H₂₁N₅O₂
• MW: 303.359542608261
• CID: 169156
• PubChem ID: 451580
• Update Time: 2025-04-19

2-Furanmethanol,tetrahydro-5-[6-(1-piperidinyl)-9H-purin-9-yl]-, (2S-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanol,tetrahydro-5-[6-(1-piperidinyl)-9H-purin-9-yl]-, (2S-cis)- (9CI)
• [(2S,5R)-5-(6-piperidin-1-ylpurin-9-yl)oxolan-2-yl]methanol
• 2-Furanmethanol, tetrahydro-5-(6-(1-piperidinyl)-9H-purin-9-yl)-, (2S-cis)-
• 2-Furanmethanol, tetrahydro-5-[6-(1-piperidinyl)-9H-purin-9-yl]-, (2S-cis)-
• 6-N-Piperidinopurine-9-beta-D-2', 3'-dideoxyribofuranoside
• 6-N-Piperidinopurine-9-.beta.-D-2', 3'-dideoxyribofuranoside
• [(2S,5R)-5-[6-(1-piperidyl)purin-9-yl]tetrahydrofuran-2-yl]methanol
• 120503-28-8
• DTXSID50152886

• Inchi： 1S/C15H21N5O2/c21-8-11-4-5-12(22-11)20-10-18-13-14(16-9-17-15(13)20)19-6-2-1-3-7-19/h9-12,21H,1-8H2/t11-,12+/m0/s1
• InChI Key： VWIRARAVFAPYHD-NWDGAFQWSA-N
• SMILES： O1[C@H](CO)CC[C@@H]1N1C=NC2C(=NC=NC1=2)N1CCCCC1

Computed Properties

• Exact Mass: 303.17
• Monoisotopic Mass: 303.17
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 76.3Ų

Experimental Properties

• Density: 1.52
• Boiling Point: 550.3°Cat760mmHg
• Flash Point: 286.6°C
• Refractive Index: 1.743